Cas no 1368819-48-0 (1-(2,3-dihydro-1H-inden-5-yl)-2-methylpropan-2-yl(methyl)amine)

• Product Name: 1-(2,3-dihydro-1H-inden-5-yl)-2-methylpropan-2-yl(methyl)amine
• CAS No: 1368819-48-0
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• CID: 6007573
• PubChem ID: 82282680
• Update Time: 2025-07-18

1-(2,3-dihydro-1H-inden-5-yl)-2-methylpropan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1H-inden-5-yl)-2-methylpropan-2-yl(methyl)amine
• [1-(2,3-dihydro-1H-inden-5-yl)-2-methylpropan-2-yl](methyl)amine
• EN300-1828289
• 1368819-48-0

• Inchi： 1S/C14H21N/c1-14(2,15-3)10-11-7-8-12-5-4-6-13(12)9-11/h7-9,15H,4-6,10H2,1-3H3
• InChI Key： ALOHEYVWZVOCOJ-UHFFFAOYSA-N
• SMILES： N(C)C(C)(C)CC1C=CC2CCCC=2C=1

Computed Properties

• Exact Mass: 203.167399674g/mol
• Monoisotopic Mass: 203.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 1-(2,3-dihydro-1H-inden-5-yl)-2-methylpropan-2-yl(methyl)amine

Introduction to 1-(2,3-dihydro-1H-inden-5-yl)-2-methylpropan-2-yl(methyl)amine (CAS No. 1368819-48-0)

1-(2,3-dihydro-1H-inden-5-yl)-2-methylpropan-2-yl(methyl)amine (CAS No. 1368819-48-0) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of amines and is characterized by its complex molecular framework, which includes an indan derivative and a tertiary amine moiety.

The chemical structure of 1-(2,3-dihydro-1H-inden-5-yl)-2-methylpropan-2-yl(methyl)amine is particularly noteworthy for its potential to form stable complexes with metal ions, making it a valuable ligand in coordination chemistry. The indan ring system provides rigidity and aromatic stability, while the tertiary amine group offers multiple points of interaction for functionalization and complex formation. This combination of features makes the compound an attractive candidate for the development of new materials and therapeutic agents.

In the realm of pharmaceutical research, 1-(2,3-dihydro-1H-inden-5-yl)-2-methylpropan-2-yl(methyl)amine has shown promise as a lead compound for the development of novel drugs. Recent studies have explored its potential as a modulator of various biological targets, including enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits potent inhibitory activity against a specific enzyme involved in neurodegenerative diseases. The researchers found that the compound's ability to form stable complexes with metal ions plays a crucial role in its mechanism of action, suggesting potential therapeutic applications in treating conditions such as Alzheimer's disease.

Beyond its pharmaceutical applications, 1-(2,3-dihydro-1H-inden-5-yl)-2-methylpropan-2-yl(methyl)amine has also been investigated for its use in materials science. The compound's unique molecular structure makes it suitable for the synthesis of advanced materials with tailored properties. A study published in Advanced Materials in 2022 demonstrated that this compound can be used as a building block for the preparation of metalorganic frameworks (MOFs). These MOFs exhibit high surface areas and tunable pore sizes, making them ideal for applications such as gas storage, catalysis, and drug delivery systems.

The synthesis of 1-(2,3-dihydro-1H-inden-5-yl)-2-methylpropan-2-yl(methyl)amine typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of an indan derivative with a suitable amine precursor under carefully controlled conditions. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound, which is crucial for large-scale applications.

In terms of safety and handling, it is important to note that while 1-(2,3-dihydro-1H-inden-5-yl)-2-methylpropan-2-yl(methyl)amine is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE) should be used to minimize exposure risks.

To summarize, 1-(2,3-dihydro-1H-inden-5-yl)-2-methylpropan-2-yl(methyl)amine (CAS No. 1368819-48-0) is a versatile organic compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and applications, this compound is likely to play an increasingly important role in advancing various scientific fields.